BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Cyclooctyl-ethylamine physicochemical
properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-Cyclooctyl-ethylamine
CAS No.: 4744-94-9
Cat. No.: B1507534
Get Quote
. J

An In-depth Technical Guide to the Physicochemical Properties of 2-Cyclooctyl-ethylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the core physicochemical properties
of 2-Cyclooctyl-ethylamine (CAS No: 4744-94-9). As a primary amine featuring a bulky
cyclooctyl moiety, this compound presents a unique structural profile that dictates its chemical
behavior, solubility, and potential biological activity. This document moves beyond a simple
recitation of data points, offering instead a Senior Application Scientist’'s perspective on the
causality behind its properties and the experimental rationale for their determination. We will
delve into its molecular structure, key physicochemical parameters, detailed, field-proven
experimental protocols for their validation, and the implications of these properties for research
and development. The guide is structured to provide both quick-reference data in tabular format
and in-depth procedural logic, ensuring a self-validating and authoritative resource for
professionals in the chemical and pharmaceutical sciences.
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Introduction: The Significance of a Unique Structure

2-Cyclooctyl-ethylamine is an organic compound that merges a flexible, lipophilic eight-
membered carbocycle with a polar primary amine functional group.[1] This structural
combination is of significant interest in medicinal chemistry and material science. The
cyclooctyl group imparts a distinct steric and conformational profile, while the ethylamine tail
provides a reactive site for further chemical modification and a locus for fundamental acid-base
interactions.[1]

In drug development, understanding the physicochemical properties of such a molecule is not
merely an academic exercise; it is a critical prerequisite for predicting its behavior. Properties
such as basicity (pKa), lipophilicity (LogP), and solubility directly influence a compound's
absorption, distribution, metabolism, and excretion (ADME) profile. For instance, the amine's
pKa will determine its charge state at physiological pH, governing its interaction with biological
targets and its ability to cross cell membranes. Therefore, a thorough characterization is the
foundational step in any rational drug design or chemical application endeavor. This guide
serves as a detailed roadmap for that characterization.

Molecular Identity and Structure

Accurate identification is the cornerstone of chemical research. 2-Cyclooctyl-ethylamine is
cataloged under the CAS Number 4744-94-9.[1][2][3] Its molecular formula is C1oH21N,
corresponding to a molecular weight of 155.28 g/mol .[1][4][5]

The structure consists of a cyclooctane ring linked to an ethylamine chain at the 2-position.
This is represented by various chemical notation systems, which are essential for database
searches and computational modeling.

Caption: 2D representation of 2-Cyclooctyl-ethylamine.

Table 1: Chemical Identifiers for 2-Cyclooctyl-ethylamine
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Identifier Value Source(s)
CAS Number 4744-94-9 [11121[3][5]
IUPAC Name 2-cyclooctylethanamine [1][5]
Molecular Formula C1oH21N [11[4115]
Molecular Weight 155.28 g/mol [11[4115]
Canonical SMILES C1CCCC(CCC1)CCN [1][5]

INChl=1S/C10H21N/c11-9-8-

InChl 10-6-4-2-1-3-5-7-10/h10H,1- [1][5]
9,11H2
CYLNFXZMOWHGFB-

INChl Key [1][5]

UHFFFAOYSA-N

Core Physicochemical Properties

The interplay between the bulky, nonpolar cyclooctyl group and the polar amine head defines
the molecule's physical and chemical characteristics.

Summary of Physicochemical Data

The following table summarizes the available experimental and computationally predicted
physicochemical properties. It is crucial for researchers to distinguish between these data
types; predicted values offer a valuable starting point but must be confirmed experimentally for
mission-critical applications.

Table 2: Key Physicochemical Properties of 2-Cyclooctyl-ethylamine
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Property

Value

Data Type

Source(s)

Physical Form

Liquid (at room temp)

Experimental

[6]7]

Melting Point 16.8 °C Experimental [6]
Flash Point 106.85 °C Experimental [6]
Density 0.88 g/cm?3 Experimental [6]

Water Solubility

189.84 mg/L to 3072.9
mg/L

Experimental

[6]

XLogP3-AA 3.5 Predicted [5]
~10.5-10.8 _
pKa . Predicted [8]
(estimated)
Hydrogen Bond ]
1 Predicted [5]
Donors
Hydrogen Bond )
1 Predicted [5]
Acceptors
Topological Polar
polod 26 A2 Predicted [5]
Surface Area (TPSA)
Surface Tension 25-35 mN/m at 298 K Predicted [1]

Discussion of Key Parameters

 Solubility: The wide range reported for water solubility (189.84 to 3072.9 mg/L) is noteworthy.

[6] This discrepancy can arise from differences in experimental conditions (e.g., temperature,

pH) or methodologies. The molecule's amphipathic nature—a large hydrophobic ring and a

hydrophilic amine group—results in limited aqueous solubility. At acidic pH, protonation of the

amine group to form the corresponding ammonium salt would drastically increase water

solubility, a common strategy used in drug formulation.

 Lipophilicity (LogP): The predicted octanol-water partition coefficient (XLogP3-AA) of 3.5

indicates a high degree of lipophilicity.[5] This suggests the compound will readily partition
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into nonpolar environments, such as lipid bilayers, which has profound implications for its
pharmacokinetic profile, including membrane permeability and potential for bioaccumulation.

o Basicity (pKa): While no experimental value was found, the pKa of a primary aliphatic amine
is typically in the range of 10.5 to 10.8.[8] This value is critical as it dictates the ionization
state of the molecule. At physiological pH (~7.4), the amine group will be almost exclusively
protonated (>99.9%), existing as a positively charged ammonium cation. This charge
significantly impacts solubility, receptor binding, and off-target interactions.

o Surface Tension: Predictive data suggests a surface tension between 25-35 mN/m.[1] This
property is governed by the interplay of intermolecular hydrogen bonding from the amine
groups and van der Waals forces from the cyclooctyl rings.[1] At an air-water interface, the
hydrophobic cyclooctyl groups are expected to orient away from the bulk water phase.[1]

Experimental Determination of Physicochemical
Properties

Trustworthy data is built on robust and reproducible experimental design. The following section
outlines the standard workflows and specific protocols for characterizing a novel amine like 2-
Cyclooctyl-ethylamine.

Integrated Characterization Workflow

The logical flow for characterization begins with confirming identity and purity, followed by the
determination of key physical and chemical constants.
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Caption: Experimental workflow for physicochemical characterization.

Protocol: Determination of pKa via Potentiometric

Titration

Causality: Potentiometric titration is the gold standard for pKa determination. It measures the

change in pH of a solution as a titrant of known concentration is added. The pKa corresponds

to the pH at which the amine is exactly 50% protonated and 50% in its free base form. This

inflection point provides a highly accurate measure of the compound's basicity.

Methodology:

o Preparation: Accurately weigh ~10-20 mg of 2-Cyclooctyl-ethylamine and dissolve it in a

known volume (e.g., 50 mL) of a suitable co-solvent system (e.g., 20% Methanol/Water) to

ensure solubility of both the free base and its salt form.
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 Instrumentation: Calibrate a pH meter with at least two standard buffer solutions (e.g., pH
4.01, 7.00, 10.01) at the desired experimental temperature (e.g., 25 °C).

« Titration: Place the solution in a jacketed beaker to maintain constant temperature. Begin
stirring and record the initial pH. Add standardized hydrochloric acid (e.g., 0.1 M HCI) in
small, precise increments (e.g., 0.05 mL).

o Data Acquisition: Record the pH after each addition of titrant, allowing the reading to
stabilize. Continue the titration well past the equivalence point.

e Analysis: Plot the pH (y-axis) versus the volume of HCI added (x-axis). The pKa is
determined from the pH value at the half-equivalence point. Alternatively, a first-derivative
plot (ApH/AV vs. V) can be used to precisely locate the equivalence point.

Protocol: Determination of LogP via Shake-Flask Method
(OECD 107)

Causality: This method directly measures the partitioning of a compound between two
immiscible liquid phases, n-octanol and water, which serve as surrogates for biological lipids
and aqueous physiological fluids, respectively. It is a direct, albeit labor-intensive, measure of
lipophilicity.

Methodology:

o Phase Preparation: Pre-saturate n-octanol with water and water with n-octanol by shaking
them together for 24 hours, then allowing the layers to separate. Use the corresponding
buffer (e.g., phosphate buffer, pH 7.4) for the aqueous phase to ensure the amine is in a
defined ionization state.

e Sample Preparation: Prepare a stock solution of 2-Cyclooctyl-ethylamine in n-octanol at a
concentration that is detectable in both phases (e.g., 1 mg/mL).

» Partitioning: In a separatory funnel or centrifuge tube, combine a precise volume of the n-
octanol stock solution with a precise volume of the pre-saturated aqueous buffer (e.g., 10 mL
of each).
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o Equilibration: Shake the vessel vigorously for a set period (e.g., 30 minutes) at a constant
temperature. Ensure the system is not forming an emulsion. Centrifugation is required to fully
separate the phases if an emulsion persists.

o Analysis: Carefully separate the two phases. Determine the concentration of the analyte in
each phase using a suitable analytical technique, such as Gas Chromatography (GC) or
High-Performance Liquid Chromatography (HPLC) with UV detection.

o Calculation: The partition coefficient (P) is the ratio of the concentration in the octanol phase
to the concentration in the aqueous phase. LogP is the base-10 logarithm of this value: LogP
= logio([Analyte]octanol / [Analyte]aqueous).

Chemical Reactivity and Stability

As a primary amine, 2-Cyclooctyl-ethylamine exhibits characteristic nucleophilic behavior.[1]
It readily reacts with electrophiles. A common reaction is nucleophilic acyl substitution with acyl
chlorides or anhydrides to form stable N-substituted amides.[1]

Stability and Storage:

» Air Sensitivity: Like many primary amines, it can react with atmospheric carbon dioxide to
form the corresponding carbamate salt.

o Storage: It should be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly
sealed container. To prevent degradation, storage in a cool, dark place is recommended.

Known Applications in Research

The unique properties of 2-Cyclooctyl-ethylamine have led to its use in specialized research
areas:

» Neurochemistry: It has been utilized in studies to investigate its effect on neurotransmitter
levels, specifically demonstrating an ability to decrease epinephrine concentrations in the
hypothalamus and brainstem regions in a dose-dependent manner.[1]

e Photocatalysis: The compound serves as a reagent or substrate in photocatalysis, a field that
uses light to drive chemical reactions.[1]
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Conclusion

2-Cyclooctyl-ethylamine is a molecule whose physicochemical profile is dominated by the
balance between its large, nonpolar cyclooctyl ring and its basic ethylamine functional group.
This results in high lipophilicity, limited but pH-dependent aqueous solubility, and a predictable
basicity. The experimental protocols detailed herein provide a robust framework for the
empirical validation of its properties, a critical step for its reliable application in drug discovery,
chemical synthesis, and material science. A thorough understanding and experimental
confirmation of these core parameters are indispensable for any scientist seeking to leverage
the unigque chemical architecture of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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